Tungsten disulfide

Specification

• CAS No.: 12138-09-9
• Molecular Formula: S2W-4
• Molecular Weight: 248.0 g/mol
• IUPAC Name: tungsten;disulfide
• Standard InChI: InChI=1S/2S.W/q2*-2
• Standard InChI Key: OWRBHDYZJXBLLF-UHFFFAOYSA-N
• SMILES: S=[W]=S
• Canonical SMILES: [S-2].[S-2].[W]

Introduction

Chemical Structure and Composition

Element Analysis and Composition

Tungsten disulfide has a formula weight of 247.972 g/mol. The elemental composition of WS₂ is presented in the following table:

Element	Percentage (%)
Sulfur (S)	25.86
Tungsten (W)	74.14
Table 1: Elemental composition of tungsten disulfide (WS₂)
The high tungsten content contributes to the material's density and thermal properties, while the sulfur atoms are critical for the formation of the layered structure that provides the lubricating properties.

Physical Properties

Tungsten disulfide exhibits a range of physical properties that make it valuable for various applications. It appears as a grayish-black crystalline solid with a layered structure. The compound has one of the lowest coefficients of friction against most materials, making it an excellent solid lubricant.

Key Physical Properties

Property	Value	Notes
Formula weight	247.972 g/mol
Color	Dark gray/grayish-black
Appearance	Crystalline solid
Melting point	1250-1500°C	Different sources report varying values
Density	7500-7600 kg/m³
Coefficient of friction	As low as 0.03	One of the lowest among solid lubricants
Crystal structure	Hexagonal	Layered structure
Solubility	Slightly soluble in water, soluble in hot water	Insoluble in alcohol, hydrochloric acid and alkali
Electrical properties	Semiconductor	Also shows anti-magnetic properties
Thermal stability	High	Remains stable at temperatures up to its melting point
Table 2: Physical properties of tungsten disulfide (WS₂)
The combination of high melting point, low friction coefficient, and excellent thermal stability makes tungsten disulfide particularly valuable for high-temperature applications where conventional lubricants would fail.

Synthesis Methods

Several methods have been developed for synthesizing tungsten disulfide, each with its advantages and limitations. Recent advances have focused on developing cost-effective and scalable production techniques for bulk quantities with reproducible quality.

Advanced Synthesis Methods

Scientists at the International Advanced Research Centre for Powder Metallurgy and New Materials (ARCI) have developed an improved and commercially viable synthesis route for two-dimensional tungsten disulfide. This method is based on a controlled temperature and pressure approach that shows excellent capability in the bulk synthesis of 2D WS₂ and other chalcogenides like molybdenum disulfide (MoS₂).
The ARCI method is cost-effective as it uses inexpensive raw materials in the form of metal oxide powders and makes use of various commercially viable bulk production routes for nano-precursor production, such as high energy ball milling and wet-chemical methods.

Hydrothermal Synthesis

Another promising approach is the hydrothermal synthesis method reported by Deqing Zhang et al., which uses sodium diethyldithiocarbamate as the reducing agent and sulfur source, tungsten hexachloride as the tungsten source, and cetyltrimethylammonium bromide as the surfactant. This facile, one-step hydrothermal route successfully produces tungsten disulfide nanosheets with a single-crystal construction and distinctive lamellar and porous shape, along with significantly high specific surface area and favorable electronic properties.

Applications

The unique properties of tungsten disulfide make it suitable for a wide range of applications across various industries.

Lubrication Applications

Tungsten disulfide's layered structure and low coefficient of friction make it an excellent lubricant, particularly in challenging environments. It is utilized in:

• High-load, high-temperature industrial machinery

• Automotive engines and components

• Aerospace applications

• Forging operations under high shear load

• Extreme performance grease and lubricant oils
  The ability of WS₂ to maintain its lubricating properties at high temperatures (up to its melting point) gives it a significant advantage over conventional lubricants in extreme environments.

Corrosion Protection

When applied to metal surfaces, tungsten disulfide forms a protective barrier that prevents the penetration of moisture and other corrosive agents. This makes it valuable in:

• Marine environments

• Chemical processing plants

• Other corrosive industrial settings

Filtration Applications

The layered structure of tungsten disulfide also makes it an effective filtration agent for removing impurities from fluids such as oils and solvents, making it useful in hydraulic systems and other applications where cleanliness is critical.

Energy Applications

Recent research has highlighted the potential of tungsten disulfide in various energy-related applications:

• Electrocatalyst for the hydrogen-evolution reaction (HER)

• Electrodes for Li-ion batteries

• Photocatalysts for hydrogen production

• Petrochemical catalysts

Electronics and Materials Science

Tungsten disulfide, particularly in its two-dimensional (2D) form, has promising applications in:

• Field emission tunneling transistors

• Electromagnetic shielding when combined with polymer matrices

• Advanced semiconductor devices

Recent Research Findings

Recent scientific investigations have expanded our understanding of tungsten disulfide's properties and potential applications.

Hydrogen Evolution Reaction Studies

Research published in The Journal of Physical Chemistry Letters in 2024 provides insights into tungsten disulfide dynamics during the hydrogen-evolution reaction (HER). The study employed various analytical methods including scanning electron microscopy (SEM), transmission electron microscopy (TEM), energy dispersive spectrometry (EDS), X-ray diffraction (XRD), X-ray absorption spectroscopy (XAS), electron paramagnetic resonance (EPR), and in situ Raman spectroscopy.
This comprehensive analysis revealed structural and chemical transformations in WS₂ during HER, including the formation of novel tungsten species and signs of W–O bond formation. Significant changes in the morphology of the particles were also observed, providing enhanced insights into the mechanisms of WS₂ under HER conditions and highlighting its catalytic performance and durability.

Nanomaterials Research

The development of tungsten disulfide nanomaterials has been a significant focus of recent research. Tungsten disulfide nanosheets with single-crystal construction have been synthesized using hydrothermal methods, resulting in materials with distinctive lamellar and porous shapes, high specific surface areas, and favorable electronic properties.
These nanomaterials show particular promise for applications in medicine, electronics, and energy storage. The high aspect ratio of tungsten disulfide nanotubes makes them effective additives for enhancing electromagnetic shielding when incorporated into insulating polymer matrices.

Low-Cost Synthesis Developments

Researchers at ARCI have developed a novel synthesis method for two-dimensional tungsten disulfide that offers improved efficiency and commercial viability. The method produces WS₂ nanosheets with high surface areas of about 50 to 250 m²/g, which contributes significantly to their properties and performance.
This development addresses one of the key challenges in WS₂ utilization – the need for cost-effective, scalable production methods that can produce bulk quantities with consistent quality.

Future Prospects

The ongoing research and development of tungsten disulfide suggest several promising directions for future applications and studies.

Advanced Energy Applications

The catalytic properties of tungsten disulfide, particularly for hydrogen evolution reactions, position it as a potential material for clean energy technologies. Further optimization of its structure and composition could enhance its performance in fuel cells, electrolyzers, and other hydrogen-based energy systems.

Nanomedicine Possibilities

The biocompatibility and unique physical properties of tungsten disulfide nanomaterials open possibilities for applications in nanomedicine, including drug delivery systems, biomedical imaging, and therapeutic agents.

Next-Generation Electronics

As electronics continue to miniaturize and move toward flexible and wearable formats, two-dimensional materials like tungsten disulfide are positioned to play an important role in next-generation devices. Their semiconductor properties, combined with mechanical flexibility and thermal stability, make them candidates for advanced electronic components.